3-(3-fluorophenyl)-3-(4-fluorophenyl)propanoic Acid

• IUPAC Name: 3-(3-fluorophenyl)-3-(4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C15H12F2O2/c16-12-6-4-10(5-7-12)14(9-15(18)19)11-2-1-3-13(17)8-11/h1-8,14H,9H2,(H,18,19)
• InChI Key: AVZZAZDBRVWAMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(CC(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C15H12F2O2
• Molecular Weight: 262.25 g/mol

Description

3-(3-fluorophenyl)-3-(4-fluorophenyl)propanoic acid, also known as FPP, is a synthetic compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). FPP is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in inflammation and pain. FPP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, arthritis, and neurodegenerative disorders.

Scientific Research Applications

Vibrational and Electronic Structure

• DFT Zwitterion Model : 3-Amino-3-(4-fluorophenyl)propionic acid, a fluorinated building block in synthesis and a non-proteinogenic amino acid, has been studied for its vibrational and electronic structure using DFT computed zwitterionic monomer and dimer structures. These studies aid in understanding the intra- and inter-H-bonds, essential for its chemical properties (Pallavi & Tonannavar, 2020).

Pharmaceutical Intermediates

• Removal of Ortho Isomer : 4,4-Bis(4-fluorophenyl) butanoic acid, an important pharmaceutical intermediate, can be prepared by Friedel-Crafts reaction. Specific reaction conditions can be used to remove undesired isomers, enhancing its application in drug synthesis (Fan, 1990).

Synthesis and Analysis

• Experimental and Theoretical Study on Vibrational Spectra : The compound 2-(4-Fluorobenzylideneamino)-3-(4-hydroxyphenyl) propanoic acid has been synthesized and analyzed using both experimental and theoretical methods, such as NMR and FTIR. This research aids in understanding its structure and potential applications (Song et al., 2007).

Synthesis of Derivatives

• Synthesis of Antibacterial and Antioxidant Compounds : Derivatives of 3-(4-chlorophenyl)-3-(4-fluorophenyl)propylamine have been synthesized and studied for their antibacterial and antioxidant properties. This research highlights potential applications in developing new medicinal compounds (Арутюнян et al., 2012).

Applications in Molecular Imaging

• pH Probe for Intracellular Imaging : A derivative, 3-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-(E)-2-propenal, has been used as a ratiometric fluorescent pH probe for strong-acidity pH detection in living cells, demonstrating its utility in biological imaging (Nan et al., 2015).